1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H20N2O4/c25-21(23-13-17-7-3-6-16-5-1-2-8-19(16)17)24-15-22(26,18-10-12-27-14-18)20-9-4-11-28-20/h1-12,14,26H,13,15H2,(H2,23,24,25)
• InChI Key: BACZUHBKPSWDMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=COC=C3)(C4=CC=CO4)O
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

1-(2-(Furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental sciences. This compound is a urea derivative that has a unique molecular structure, which makes it a promising candidate for the development of new drugs, pesticides, and herbicides.

Scientific Research Applications

Polymer Synthesis

Research demonstrates the utility of urea derivatives in the synthesis of polymers. For instance, Mallakpour and Rafiee (2007) describe the use of 4-(3-hydroxynaphthalene)-1,2,4-triazolidine-3,5-dione (3HNTD) for the creation of soluble poly(urea-urethane)s (PUUs) containing heterocyclic and chromophoric moieties. These PUUs, produced via an efficient method involving room temperature ionic liquids and microwave irradiation, exhibit good yields and solubility in organic solvents, indicating potential applications in materials science (Mallakpour & Rafiee, 2007).

Photochromic Materials

Aiken et al. (2014) explored the synthesis of photochromic benzochromenes using 5-hydroxy substituted naphthofurans and naphthothiazoles as precursors. Their study highlights the potential of furan and naphthalene derivatives in the development of photochromic materials, which change color under UV light. Such materials have applications in data storage and photo-switchable devices (Aiken et al., 2014).

Antimicrobial Agents

The synthesis and bioactivity of compounds closely related to the one have been investigated for their antimicrobial properties. Donlawson et al. (2020) reported on the synthesis of 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, demonstrating its efficacy against a variety of pathogens, except Bacillus subtilis. This indicates the potential of similar compounds for use in developing new antimicrobial agents (Donlawson et al., 2020).

Molecular Assemblies and Host-Guest Chemistry

Research into the conformational adjustments and assembly of urea-based compounds offers insights into their use in molecular recognition and self-assembly processes. Phukan and Baruah (2016) investigated the self-assembly of urea and thiourea derivatives, revealing the potential of these compounds in creating complex molecular architectures, which could find applications in nanotechnology and materials science (Phukan & Baruah, 2016).

Sensor Development

Urea derivatives have also been studied for their applications in sensor technology. Cho et al. (2003) synthesized a naphthalene derivative containing a urea group, which exhibited unique absorption and fluorescence peaks in the presence of fluoride ions, suggesting its use as a fluoride selective fluorescent and chromogenic chemosensor (Cho et al., 2003).